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Compound of Interest

Compound Name: Dilevalol hydrochloride

CAS No.: 75659-08-4

Cat. No.: B029576 Get Quote

Executive Directive: The "Zero-Drain" Standard
As researchers, we often treat salt forms of drugs (hydrochlorides) as benign due to their water

solubility. This is a critical error with Dilevalol Hydrochloride.

Dilevalol, an isomer of Labetalol, is a potent non-selective beta-blocker with alpha-1 blocking

activity. While its solubility suggests it could be flushed, its pharmacological stability and high

aquatic toxicity (GHS Category Chronic 2) strictly prohibit drain disposal. Beta-blockers are

"pseudo-persistent" in the environment; they resist standard wastewater treatment degradation

and can induce bradycardia in aquatic vertebrates at nanogram-per-liter concentrations.

The Golden Rule: All Dilevalol Hydrochloride waste—whether solid API, mother liquor, or

contaminated PPE—must be sequestered for High-Temperature Incineration.

Chemical Identity & Hazard Profile[1][2][3][4]
Effective disposal starts with accurate characterization. You must classify this material correctly

on your hazardous waste profile to ensure the receiving facility destroys it properly.
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Parameter Specification Operational Implication

Compound Name Dilevalol Hydrochloride API / Active Moiety

CAS Number

75659-08-4 (Dilevalol HCl) /

32780-64-6 (Labetalol HCl

proxy)

Use for waste manifest

profiling.

Molecular Formula C₁₉H₂₄N₂O₃[1] · HCl
Nitrogen-bearing organic;

incineration produces NOx.

Physical State
White to off-white crystalline

powder

High dust potential; inhalation

hazard during transfer.

GHS Classification

Reproductive Tox. 2

(Suspected of damaging

fertility/unborn child)Aquatic

Chronic 2 (Toxic to aquatic

life)STOT RE 1 (Target organ

toxicity)

DO NOT dispose of in trash or

sewer. Requires "Blue Bin"

(Pharm Waste) or Black Bin

(RCRA Haz) depending on

concentration.

Solubility Soluble in water and ethanol
Spills spread rapidly on wet

surfaces.

Emergency Spill Response Protocol
Scenario: You have dropped a glass vial containing >1g of Dilevalol HCl powder in the

weighing station.

Immediate Action: Do not attempt to sweep dry powder rapidly; this generates an aerosol

plume containing a potent antihypertensive agent. Follow the workflow below to minimize

exposure and containment breach.
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Spill Detected
(Solid Powder or Liquid)

1. ISOLATE
Evacuate immediate area (10ft radius).

Post 'Do Not Enter' signage.

2. PPE ESCALATION
Don double nitrile gloves, Tyvek sleeves,

and N95/P100 respirator.

3. CONTAINMENT
Cover powder with damp paper towels

(prevents aerosolization).

4. CHEMICAL CLEANUP
Scoop material into wide-mouth jar.

Wash surface with 10% soap solution.

5. VERIFICATION
Check surface pH or UV residue.

Seal waste container.

Click to download full resolution via product page

Figure 1: Immediate response workflow for Dilevalol Hydrochloride spills. Note the emphasis

on dampening powder to prevent inhalation.

Routine Disposal Procedures
In a drug development context, waste streams vary by concentration. Under the EPA's

Management Standards for Hazardous Waste Pharmaceuticals (Subpart P), we move away

from the complex P/U listing logic for this specific compound and treat it as Non-Creditable

Hazardous Waste Pharmaceutical.
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A. Solid Waste (Pure API & Weighing Papers)
Classification: RCRA Hazardous Waste (Characteristic or Listed depending on state

adoption of Subpart P).

Container: High-density polyethylene (HDPE) wide-mouth jar or "Black Bin" pharmaceutical

waste container.

Labeling: Must read "Hazardous Waste - Pharmaceutical - Toxic."

Destruction: Sent for chemical incineration (Combustion > 1000°C).

B. Liquid Waste (Mother Liquors & HPLC Effluent)
Segregation: Do not mix with halogenated solvents (like chloroform) if possible, as this

increases disposal costs, though Dilevalol itself contains chloride.

Bulking: Collect in "Blue Carboys" designated for Aqueous Toxic Waste.

Prohibition: Never pour into sink, even if diluted.

C. Waste Decision Logic
Use this decision tree to determine the correct waste stream for your specific laboratory

situation.
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Waste Origin

Is it Pure API or Formulation?

Pure Substance / Stock Solution
(>1% Concentration)

High Conc.

Trace Contamination
(Gloves, empty vials, wipes)

Low Conc.

Liquid FormSolid Form
STREAM B: Trace Chemo/Tox Waste

(Yellow/White Bin)
Destruction: Incineration

STREAM A: Hazardous Pharm Waste
(Black/Blue Bin)

Destruction: Incineration

If aqueous

STREAM C: Solvent Waste
(Carboy)

Destruction: Fuel Blending

If mixed with solvents

Click to download full resolution via product page

Figure 2: Waste segregation logic. Note that "Trace" items often go to a separate incineration

stream (yellow bin) in many facilities to save costs on the high-hazard (black bin) stream.

Decontamination & Verification
Once the bulk material is removed, the workspace is not yet safe. Dilevalol HCl is a salt; it will

crystallize on surfaces as water evaporates, creating a fine dust hazard for the next user.

The "Solvent-Surfactant" Wash
Water alone is insufficient because it spreads the salt. Ethanol alone may precipitate it

depending on concentration.
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Primary Wash: Use a 10% aqueous surfactant solution (e.g., SDS or standard lab detergent)

to lift the salt from the surface.

Secondary Rinse: Wipe with 70% Isopropyl Alcohol (IPA) to remove surfactant residue and

any remaining organic base.

Verification (Self-Validating Step):

Visual: Shine a strong flashlight oblique to the surface. Crystalline sparkles indicate failure.

Chemical:[2][3][4][1][5][6][7][8][9] For high-safety areas, swab the surface and run a quick

UV-Vis check at 254 nm (Dilevalol absorbs strongly here). Absorbance > 0.05 AU indicates

need for re-cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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